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Compound of Interest

Compound Name: (E)-CHBO4

Cat. No.: B15611664 Get Quote

Identity of Compound (E)-CHBO4 Unresolved
Following a comprehensive search of chemical databases and scientific literature, the chemical

compound designated as "(E)-CHBO4" could not be definitively identified. This designation

does not correspond to a recognized chemical name or acronym in standard chemical

nomenclature databases. Consequently, specific details regarding its recommended dosage,

administration, and mechanism of action are not available in the public domain.

The search for "(E)-CHBO4" yielded tangential results related to various classes of organic

compounds with demonstrated biological activity, including derivatives of podophyllotoxin and

butenolides. It is possible that "(E)-CHBO4" may represent an internal laboratory code, a newly

synthesized compound not yet publicly disclosed, or a typographical error in the query.

Without a precise chemical structure and established biological data for "(E)-CHBO4," it is not

possible to provide the requested detailed Application Notes and Protocols, including

quantitative data tables, experimental methodologies, and signaling pathway diagrams.

For researchers, scientists, and drug development professionals interested in compounds with

potential therapeutic applications, the following general information on related, well-

characterized compound classes that appeared in the search results may be of peripheral

interest. It is crucial to note that the following information is not specific to "(E)-CHBO4".

Overview of Potentially Related Compound Classes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15611664?utm_src=pdf-interest
https://www.benchchem.com/product/b15611664?utm_src=pdf-body
https://www.benchchem.com/product/b15611664?utm_src=pdf-body
https://www.benchchem.com/product/b15611664?utm_src=pdf-body
https://www.benchchem.com/product/b15611664?utm_src=pdf-body
https://www.benchchem.com/product/b15611664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Podophyllotoxin Derivatives: Podophyllotoxin is a naturally occurring compound found in the

roots and rhizomes of Podophyllum species.[1] It exhibits potent cytotoxic activity by inhibiting

microtubule polymerization.[2] However, its clinical use is limited by toxicity.[3] Chemical

modification of podophyllotoxin has led to the development of clinically important anticancer

drugs, such as etoposide and teniposide.[2][3][4] These derivatives function by inhibiting the

enzyme topoisomerase II, leading to DNA strand breaks and cell death.[2] Research in this

area focuses on synthesizing new derivatives with improved efficacy and reduced side effects.

[1][5]

Butenolides and Butanolides: Butenolides and butanolides are classes of lactones (cyclic

esters) that form the core structure of numerous natural products with diverse and significant

biological activities.[6][7] The enantioselective synthesis of these compounds is a key focus of

medicinal chemistry, as the stereochemistry often dictates the biological effect.[6][7] For

instance, some butanolide derivatives have been synthesized and studied for their relationship

to prostaglandin E2 (PGE2) signaling, which is involved in processes like inflammation and cell

differentiation.

Note to the Audience: The information provided above is for general informational purposes

only and is based on publicly available research on compound classes that were returned in

searches for the queried term. It is not, and should not be interpreted as, information pertaining

to a specific compound named "(E)-CHBO4". Researchers working with novel compounds are

advised to consult internal documentation and safety data sheets for specific handling, dosage,

and administration protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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